2-[(4-Ethoxyphenyl)thio]-propanoic acid ethyl ester

• CAS RN: 212769-23-8
• Molecular Formula: C13H18O3S
• Molecular Weight: 254.35 g/mol
• IUPAC Name: ethyl 2-(4-ethoxyphenyl)sulfanylpropanoate
• InChI: InChI=1S/C13H18O3S/c1-4-15-11-6-8-12(9-7-11)17-10(3)13(14)16-5-2/h6-10H,4-5H2,1-3H3
• InChI Key: NTORWPCYEHSJES-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)SC(C)C(=O)OCC

Description

2-[(4-Ethoxyphenyl)thio]-propanoic acid ethyl ester is a useful research compound. Its molecular formula is C13H18O3S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To stirred solution of 2-(4-hydroxy-phenylsulfanyl)-propionic acid ethyl ester (11.3 g, 50 mmol), and K2CO3 (50 g, excess) in acetone (300 ml) ethyl iodide (20 ml, excess) was added and refluxed for 8 hrs. At the end, reaction mixture was filtered and concentrated. The residue obtained was extracted with chloroform and washed well with water. It was dried and concentrared. The product, 2-(4-ethoxy-phenylsulfanyl)-propionic acid ethyl ester was isolated as colorless oil. Yield: 12.0 g, 98%; MS: 255 (M+H).